Cas no 1864061-53-9 (Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride)

• Product Name: Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride
• CAS No: 1864061-53-9
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• MDL: MFCD29034737
• CID: 4625281
• PubChem ID: 121552453
• Update Time: 2025-06-07

Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[3-(propan-2-yloxy)propyl]amine hydrochloride
• N-methyl-3-propan-2-yloxypropan-1-amine;hydrochloride
• Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride

• MDL： MFCD29034737
• Inchi： 1S/C7H17NO.ClH/c1-7(2)9-6-4-5-8-3;/h7-8H,4-6H2,1-3H3;1H
• InChI Key： TXQCHYZKEOZWGL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)CCCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 54.9
• Topological Polar Surface Area: 21.3

Additional information on Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride

Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride (CAS No. 1864061-53-9): A Comprehensive Overview

Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride, identified by its CAS number 1864061-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed exploration of this molecule not only highlights its molecular architecture but also delves into its pharmacological significance and emerging research applications.

The molecular structure of Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride consists of a propyl chain substituted with an amine group at the third carbon, further modified by a methoxy group at the second carbon of the propyl chain. This specific arrangement imparts unique physicochemical properties, making it a versatile intermediate in organic synthesis and a potential candidate for various biological assays. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and in vitro studies.

In recent years, the compound has been extensively studied for its role in the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets, making it a valuable scaffold for drug design. Researchers have been particularly interested in its ability to modulate enzymatic activity and receptor binding, which are critical mechanisms in many diseases. The amine group provides a site for hydrogen bonding, while the methoxy and ethoxy substituents contribute to hydrophobic interactions, enhancing binding affinity to biological targets.

One of the most compelling areas of research involving Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride is its application in oncology. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases involved in cancer progression. These findings have prompted further investigation into its potential as an anti-cancer agent. Additionally, the compound has shown promise in preclinical models as a modulator of inflammatory pathways, which are implicated in various chronic diseases.

The synthesis of Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

The pharmacokinetic properties of Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride are another critical aspect that has been thoroughly investigated. Its solubility profile allows for efficient absorption across biological membranes, while its metabolic stability ensures prolonged half-life in vivo. These characteristics make it an attractive candidate for oral administration and other delivery systems. Furthermore, studies on its excretion pathways have provided insights into potential drug-drug interactions and dosing regimens.

Emerging research also highlights the compound's role in neuropharmacology. Its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride can modulate neurotransmitter release and receptor activity, offering a new avenue for therapeutic intervention.

The safety profile of Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride has been evaluated through rigorous toxicological studies. These assessments have revealed low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, further studies are needed to fully understand its long-term effects and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to bridge this gap between preclinical findings and clinical applications.

The future prospects of Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride are vast, with ongoing research exploring new synthetic pathways and expanding its therapeutic applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties. Additionally, interdisciplinary approaches combining chemistry, biology, and medicine will be instrumental in unlocking the full potential of this compound.

In conclusion, Methyl[3-(propan-2-yloxy)propyl]amine hydrochloride (CAS No. 1864061-53-9) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features, coupled with promising preclinical results, position it as a key player in the discovery of new therapeutic agents. As research continues to unfold, this compound is poised to make substantial contributions to medicine and healthcare.